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Compound of Interest

Compound Name: Nitrosonium hexafluoroantimonate

Cat. No.: B093022 Get Quote

Essential Safety and Handling Guide for
Nitrosonium Hexafluoroantimonate
This guide provides critical safety and logistical information for the handling and disposal of

Nitrosonium hexafluoroantimonate, tailored for researchers, scientists, and professionals in

drug development. The following procedures are designed to ensure a safe laboratory

environment and minimize risks associated with this highly reactive and hazardous compound.

Nitrosonium hexafluoroantimonate is a powerful oxidizing agent that is harmful if swallowed,

inhaled, or in contact with skin.[1] It causes severe skin burns and eye damage and is toxic to

aquatic life with long-lasting effects.[2][3] Adherence to the following safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against the hazards of Nitrosonium
hexafluoroantimonate. The following equipment must be worn at all times when handling this

chemical:

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes and dust.[2] Standard safety glasses are not sufficient.

Skin Protection:
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Gloves: Chemical-resistant gloves (e.g., nitrile, butyl rubber) are mandatory.[4] Inspect

gloves for any signs of degradation or perforation before use.

Protective Clothing: A chemical-resistant apron (PVC) or a full protective suit is necessary,

depending on the scale of the operation.[2] A lab coat is the minimum requirement for

small-scale work in a fume hood.

Respiratory Protection: Handling should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to avoid inhalation of dust or fumes.[2] For situations

with a risk of exceeding exposure limits or for emergency response, a self-contained

breathing apparatus (SCBA) is required.[3]

Footwear: Closed-toe shoes, preferably chemical-resistant safety boots, should be worn.[5]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Area Setup:

Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[2]

Work exclusively in a designated area, such as a chemical fume hood, to control

exposure.

Remove all flammable and incompatible materials from the handling area.

Have spill control materials (e.g., sand, vermiculite) readily available.[2]

Handling the Compound:

Before handling, carefully read the Safety Data Sheet (SDS).

Avoid all personal contact with the substance.[2]

Do not eat, drink, or smoke in the laboratory area.[2]

Carefully weigh and dispense the powder, avoiding the generation of dust.[2]
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Keep containers tightly sealed when not in use.[2]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2]

Decontaminate all equipment and the work area after use.

Launder contaminated clothing separately before reuse.[2]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

large amounts of soap and water. A safety shower should be used if available. Seek

immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[2][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[6]

Spill Response:

Minor Spills: Wearing appropriate PPE, carefully clean up the spill using dry methods (e.g.,

sweeping with a soft brush) to avoid creating dust. Place the spilled material into a

labeled, sealed container for hazardous waste disposal.[2]

Major Spills: Evacuate the area and alert others. If safe to do so, contain the spill with an

inert absorbent material like sand or vermiculite. Prevent the spill from entering drains.

Contact your institution's emergency response team.[2]
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All waste containing Nitrosonium hexafluoroantimonate must be treated as hazardous

waste.

Collect all waste material, including contaminated PPE and spill cleanup materials, in a

clearly labeled, sealed, and compatible container.

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Dispose of the hazardous waste through an authorized waste disposal company, following all

local, state, and federal regulations.[2] Do not attempt to neutralize or dispose of this

chemical down the drain.

Quantitative Data Summary
Property Value

Chemical Formula NOSbF₆[1]

Molecular Weight 265.76 g/mol

CAS Number 16941-06-3[2]

Appearance Colorless or white solid with a pungent odor

Hazard Statements H302, H312, H314, H332, H411[2][3]

Precautionary Statements
P260, P261, P264, P270, P271, P273, P280,

P405, P501[2][3][6]
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Safe Handling Workflow for Nitrosonium Hexafluoroantimonate

Preparation

Handling

Cleanup & Disposal Emergency Response

Review SDS

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Assemble Spill Kit

Weigh and Dispense

Perform Experiment

Decontaminate Equipment & Area Spill, Exposure, or Fire

Segregate Hazardous Waste

Dispose of Waste via Authorized Vendor

Contain & Clean Spill

Spill

First Aid (Shower/Eyewash) & Seek Medical Attention

Exposure

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b093022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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